N-(4-(2-(((1H-benzo[d]imidazol-2-yl)methyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-[4-[2-(1H-benzimidazol-2-ylmethylamino)-2-oxoethyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C19H16N6O3S/c26-16-6-5-11(8-20-16)18(28)25-19-22-12(10-29-19)7-17(27)21-9-15-23-13-3-1-2-4-14(13)24-15/h1-6,8,10H,7,9H2,(H,20,26)(H,21,27)(H,23,24)(H,22,25,28)
• InChI Key: TWBZFPUTJUFRST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CNC(=O)CC3=CSC(=N3)NC(=O)C4=CNC(=O)C=C4
• Molecular Formula: C19H16N6O3S
• Molecular Weight: 408.4 g/mol

Description

N-(4-(2-(((1H-benzo[d]imidazol-2-yl)methyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H16N6O3S and its molecular weight is 408.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• A study by Krauze et al. (2007) describes the synthesis of related compounds, highlighting alternative products in a one-pot reaction involving benzylidenemalononitrile and N-methyl-2-thiocarbamoylacetamide. This research contributes to the understanding of the chemical synthesis and structural properties of compounds similar to the queried chemical (Krauze et al., 2007).

Antimicrobial Activity

• Desai et al. (2015) synthesized a new series of compounds with structural similarities to the queried chemical, showing potent antimicrobial activity against various microorganisms. This indicates the potential of such compounds in developing antimicrobial agents (Desai et al., 2015).

Anticancer Properties

• The research by Nofal et al. (2014) synthesized derivatives of 4-(1H-benzo[d]imidazol-2-yl)thiazol-2-amine, demonstrating promising anticancer activity against HepG2 and PC12 cell lines. This suggests the potential use of such compounds in cancer research and therapy (Nofal et al., 2014).

Potential as PET Tracers

• Liu et al. (2012) explored the synthesis of derivatives as potential PET tracers for orexin2 receptors, indicating the potential use of these compounds in imaging and diagnostic applications (Liu et al., 2012).

Cardiac Electrophysiological Activity

• Morgan et al. (1990) studied N-substituted imidazolylbenzamides, demonstrating their cardiac electrophysiological activity. This research opens possibilities for the use of such compounds in cardiovascular research (Morgan et al., 1990).

Mechanism of Action

Target of Action

Compounds containing the imidazole moiety, which is present in this compound, have been known to target a variety of biological receptors and enzymes .

Mode of Action

Imidazole-containing compounds have been broadly examined for their potential in antimicrobial and anticancer studies . They interact with their targets and induce changes that can lead to the inhibition of certain biological processes .

Biochemical Pathways

Imidazole-containing compounds have been known to affect a variety of biochemical pathways, including those involved in antimicrobial and anticancer activities .

Pharmacokinetics

Imidazole-containing compounds are generally known for their high solubility in water and other polar solvents, which can impact their bioavailability .

Result of Action

Imidazole-containing compounds have been reported to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

The action of imidazole-containing compounds can be influenced by various factors, including the ph of the environment, the presence of other compounds, and the specific characteristics of the target cells .